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Compound of Interest

Compound Name: Ethyl acetoacetate sodium salt

Cat. No.: B8258922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl acetoacetate sodium salt, a key intermediate in organic synthesis, is the sodium

enolate of ethyl acetoacetate. This white to light yellow powder is a versatile reagent widely

employed in the formation of carbon-carbon bonds and the synthesis of a diverse array of

heterocyclic compounds. Its utility stems from the nucleophilic character of the enolate, making

it a valuable tool in acetoacetic ester synthesis, Knoevenagel condensation, and Hantzsch

pyridine synthesis, among other reactions. This guide provides an in-depth overview of its

properties, synthesis, and key applications, complete with experimental protocols and visual

aids to support researchers and professionals in the field of drug development and chemical

synthesis.

Chemical and Physical Properties
Ethyl acetoacetate sodium salt is a stable compound under recommended storage

conditions. Below is a summary of its key physical and chemical properties.
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Property Value Reference

CAS Number 20412-62-8 [1]

Molecular Formula C₆H₉NaO₃

Molecular Weight 152.12 g/mol

Appearance
White to light yellow to beige

powder or crystals

Melting Point 168 °C (decomposes)

Solubility Soluble in water. [2]

Storage Store at 2-8°C

Spectroscopic Data
While specific spectra for the sodium salt are not readily available in public databases, the

spectroscopic data for the parent compound, ethyl acetoacetate, provides valuable information

regarding the key functional groups present in the molecule. The formation of the sodium

enolate results in characteristic shifts in the NMR and IR spectra.

Infrared (IR) Spectroscopy
The IR spectrum of ethyl acetoacetate shows characteristic peaks for the C=O stretching of the

ketone and ester groups. Upon formation of the sodium salt, the enolate structure leads to a

delocalization of the negative charge, which is reflected in the IR spectrum. A representative IR

spectrum for ethyl acetoacetate is available, and the changes upon enolate formation can be

inferred.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of ethyl acetoacetate are well-documented.[3][4][5][6] The

presence of both keto and enol tautomers at room temperature is evident in the spectra. The

addition of a base to form the sodium salt leads to the disappearance of the signals

corresponding to the α-protons of the keto form and the vinyl and hydroxyl protons of the enol

form, and the appearance of a new set of signals corresponding to the enolate.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/164100
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-Acetoacetate
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Nuclear_Magnetic_Resonance%3A_Applications_to_Organic_Chemistry_(Roberts)/04%3A_Nuclear_Magnetic_Resonance_and_Reaction_Kinetics/4.04%3A_Ethyl_Acetoacetate_and_Its_Enol_Form
https://m.chemicalbook.com/SpectrumEN_141-97-9_13cnmr.htm
https://m.chemicalbook.com/SpectrumEN_141-97-9_1HNMR.htm
https://bmrb.io/metabolomics/mol_summary/show_data.php?molName=ethyl_acetoacetate&id=bmse000944
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Nuclear_Magnetic_Resonance%3A_Applications_to_Organic_Chemistry_(Roberts)/04%3A_Nuclear_Magnetic_Resonance_and_Reaction_Kinetics/4.04%3A_Ethyl_Acetoacetate_and_Its_Enol_Form
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8258922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Ethyl Acetoacetate Sodium Salt
Ethyl acetoacetate sodium salt is typically prepared in situ or isolated from the Claisen

condensation of ethyl acetate.

Experimental Protocol: Claisen Condensation
This classic laboratory procedure involves the self-condensation of ethyl acetate in the

presence of a strong base, such as sodium ethoxide, which is often generated from sodium

metal and a catalytic amount of ethanol.

Materials:

Ethyl acetate (anhydrous)

Sodium metal

Ethanol (absolute)

Inert solvent (e.g., toluene, xylene)

Apparatus for reflux with exclusion of moisture

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a dispersion

of sodium metal in an inert solvent is prepared.

A small amount of absolute ethanol is added to initiate the formation of sodium ethoxide.

Anhydrous ethyl acetate is then added dropwise to the stirred suspension at a rate that

maintains a gentle reflux.

After the addition is complete, the reaction mixture is heated at reflux until all the sodium has

reacted.

The resulting thick slurry contains the ethyl acetoacetate sodium salt, which can be used

directly in subsequent reactions or isolated by filtration and washing with a non-polar solvent.
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Key Synthetic Applications
Ethyl acetoacetate sodium salt is a cornerstone in the synthesis of a multitude of organic

compounds, particularly in the pharmaceutical industry. Its utility is highlighted in the following

key reactions.

Acetoacetic Ester Synthesis
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This synthesis allows for the preparation of α-substituted and α,α-disubstituted acetones. The

enolate of ethyl acetoacetate is alkylated with an alkyl halide, followed by hydrolysis and

decarboxylation.

Materials:

Ethyl acetoacetate sodium salt

Alkyl halide (e.g., methyl iodide, ethyl bromide)

Anhydrous ethanol or other suitable solvent

Apparatus for reflux

Procedure:

Ethyl acetoacetate sodium salt is dissolved or suspended in an anhydrous solvent in a

round-bottom flask equipped with a reflux condenser and a dropping funnel.

The alkyl halide is added dropwise to the stirred solution at room temperature or with gentle

heating.

The reaction mixture is then heated at reflux for a specified period to ensure complete

reaction.

After cooling, the precipitated sodium halide is removed by filtration.

The solvent is removed under reduced pressure to yield the crude α-alkylated ethyl

acetoacetate, which can be purified by distillation.
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Knoevenagel Condensation
This reaction involves the condensation of an aldehyde or ketone with an active methylene

compound, such as ethyl acetoacetate, in the presence of a basic catalyst. The use of ethyl
acetoacetate sodium salt can simplify the procedure by eliminating the need for an additional

base.

Materials:
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Ethyl acetoacetate sodium salt

Aromatic aldehyde (e.g., benzaldehyde)

A suitable solvent (e.g., ethanol, toluene)

Apparatus for azeotropic removal of water (Dean-Stark trap) if necessary

Procedure:

Ethyl acetoacetate sodium salt and the aromatic aldehyde are dissolved in a suitable

solvent in a round-bottom flask.

The reaction mixture is heated at reflux. If water is formed during the reaction, it can be

removed azeotropically using a Dean-Stark trap to drive the equilibrium towards the product.

The progress of the reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled, and the product is isolated by filtration or

extraction.

The crude product can be purified by recrystallization or column chromatography.
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Hantzsch Pyridine Synthesis
This multi-component reaction is a classic method for the synthesis of dihydropyridines, which

can then be oxidized to pyridines. The reaction typically involves an aldehyde, a β-ketoester

(like ethyl acetoacetate), and a nitrogen source (like ammonia or ammonium acetate). Using

ethyl acetoacetate sodium salt can facilitate the initial condensation steps.

Materials:

Ethyl acetoacetate sodium salt

An aldehyde (e.g., formaldehyde, benzaldehyde)

Ammonium acetate
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A suitable solvent (e.g., ethanol, acetic acid)

Apparatus for reflux

Procedure:

In a round-bottom flask, ethyl acetoacetate sodium salt, the aldehyde, and ammonium

acetate are combined in a suitable solvent.

The mixture is heated at reflux for several hours.

The progress of the reaction is monitored by TLC.

Upon completion, the reaction mixture is cooled, and the dihydropyridine product often

precipitates out of the solution.

The product is collected by filtration and can be purified by recrystallization.[7][8][9][10]
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Conclusion
Ethyl acetoacetate sodium salt is an indispensable reagent in organic synthesis, offering a

convenient and efficient route to a wide range of valuable compounds. Its role in the formation

of carbon-carbon bonds and the construction of heterocyclic systems makes it particularly
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important in the field of medicinal chemistry and drug development. This guide has provided a

detailed overview of its properties, synthesis, and key applications, with the aim of equipping

researchers and scientists with the knowledge to effectively utilize this versatile building block

in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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